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Compound of Interest

Compound Name: sec-Butyl methanesulfonate

CAS No.: 16156-54-0

Cat. No.: B095264

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sec-butyl methanesulfonate, a

crucial chemical intermediate. This document details its chemical and physical properties,

safety information, and a representative synthetic protocol. Furthermore, it explores the

potential biological implications of this class of compounds by examining related signaling

pathways.

Chemical and Physical Properties
sec-Butyl methanesulfonate, identified by the CAS Number 16156-54-0, is a sulfonic acid

ester.[1][2][3] It possesses a molecular formula of C5H12O3S and a molecular weight of

152.21 g/mol .[2][4] This compound is also known by several synonyms, including 2-butyl

methanesulfonate, sec-butyl mesylate, and butan-2-yl methanesulfonate.[1]

A summary of its key physical and chemical properties is presented in the table below for easy

reference.
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Property Value Source(s)

CAS Number 16156-54-0 [1][2][3]

Molecular Formula C5H12O3S [2][4]

Molecular Weight 152.21 g/mol [2][4]

Boiling Point 61.4-61.5 °C (at 0.5 Torr) [1]

Density 1.1053 g/cm³ (at 25 °C) [1]

Solubility
Slightly soluble in Chloroform

and Methanol
[5]

Appearance Colorless to Pale Yellow Liquid

Safety and Hazard Information
sec-Butyl methanesulfonate is classified as a hazardous substance. The following table

summarizes its GHS hazard and precautionary statements.

Hazard Class Hazard Statement

Acute toxicity, oral H302: Harmful if swallowed

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation

Acute toxicity, inhalation H332: Harmful if inhaled

Specific target organ toxicity - single exposure H335: May cause respiratory irritation

Users should handle this chemical with appropriate personal protective equipment in a well-

ventilated area.

Experimental Protocols
Synthesis of sec-Butyl Methanesulfonate
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The following protocol is adapted from the synthesis of n-butyl methanesulfonate and is a

representative method for preparing sec-butyl methanesulfonate.

Materials:

sec-Butanol

Methanesulfonyl chloride

Pyridine (or another suitable base like triethylamine)

Anhydrous dichloromethane (DCM)

1 M Hydrochloric acid

Saturated sodium bicarbonate solution

Saturated sodium chloride (brine) solution

Anhydrous sodium sulfate

Ethyl acetate

Methanol (for quenching)

Procedure:

To a solution of sec-butanol (1.0 equivalent) in anhydrous dichloromethane under an inert

atmosphere (e.g., nitrogen or argon) and cooled to 0 °C, add pyridine (1.5 equivalents).

Slowly add methanesulfonyl chloride (1.5 equivalents) to the stirred solution, maintaining the

temperature at 0 °C.

Allow the reaction mixture to gradually warm to room temperature and stir for several hours

(the reaction can be monitored by Thin Layer Chromatography or LC-MS).

Upon completion, quench the reaction by the slow addition of methanol.

Concentrate the reaction mixture under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b095264/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sec-butyl-methanesulfonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilute the residue with ethyl acetate and wash sequentially with 1 M hydrochloric acid,

saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude sec-butyl methanesulfonate.

The crude product can be purified by silica gel column chromatography.

Potential Biological Activity and Signaling Pathways
While specific signaling pathways for sec-butyl methanesulfonate are not extensively

documented, its structural similarity to other alkylating agents like methyl methanesulfonate

(MMS) suggests it may induce similar cellular responses. Alkylating agents are known to cause

DNA damage, which triggers a complex network of signaling pathways aimed at cell cycle

arrest, DNA repair, and, if the damage is too severe, apoptosis.

A simplified representation of a potential DNA damage response pathway that could be

activated by an alkylating agent like sec-butyl methanesulfonate is depicted below. This

pathway involves the activation of sensor proteins such as ATM and ATR, which in turn activate

downstream checkpoint kinases CHK1 and CHK2. These kinases then phosphorylate key

effectors like p53, leading to cell cycle arrest and apoptosis.[6]

Cellular Insult DNA Damage Sensor Kinases Checkpoint Kinases Effector Protein

Cellular Outcomes
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Potential DNA Damage Response Pathway
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The following diagram illustrates a generalized workflow for the synthesis and purification of

sec-butyl methanesulfonate as described in the experimental protocol.
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Synthesis and Purification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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